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Compound of Interest

Compound Name: 4-Nitropyridine-2-carbonyl chloride

CAS No.: 230312-97-7

Cat. No.: B15350007

Get Quote

An In-depth Exploration of the Structure, Properties, and Applications of a Key Synthetic

Intermediate

Introduction
4-Nitropicolinoyl chloride is a valuable reagent in organic synthesis, particularly in the fields of

medicinal chemistry and materials science. Its unique bifunctional nature, possessing both a

reactive acyl chloride and an electron-withdrawing nitro group on a pyridine ring, makes it a

versatile building block for the introduction of the 4-nitropicolinoyl moiety. This guide provides a

detailed overview of the chemical structure, physicochemical properties, synthesis, and

reactivity of 4-nitropicolinoyl chloride, offering insights for researchers, scientists, and drug

development professionals.

Chemical Structure and Identification
4-Nitropicolinoyl chloride is a derivative of picolinic acid, characterized by a nitro group at the 4-

position of the pyridine ring and a chloride atom attached to the carbonyl carbon.

Systematic IUPAC Name: 4-nitropyridine-2-carbonyl chloride
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Chemical Formula: C₆H₃ClN₂O₃[1]

Molecular Weight: 186.56 g/mol

CAS Registry Number: 54536-33-1

The presence of the electron-withdrawing nitro group significantly influences the reactivity of

the acyl chloride, enhancing its electrophilicity. The pyridine nitrogen also plays a role in the

molecule's overall electronic properties and potential for coordination chemistry.

Physicochemical and Spectroscopic Properties
A thorough understanding of the physicochemical and spectroscopic properties of 4-

nitropicolinoyl chloride is essential for its proper handling, storage, and application in synthesis.

Table 1: Physicochemical Properties of 4-Nitropicolinoyl
Chloride

Property Value Source

Appearance
Yellow to orange crystalline

solid
[2]

Melting Point 71-74 °C [3]

Boiling Point 155 °C at 15 mmHg [3]

Solubility

Soluble in organic solvents

such as tetrahydrofuran,

dichloromethane, chloroform,

and pyridine. Insoluble in

water.

[3]

Stability

Moisture-sensitive.

Incompatible with water,

alcohols, oxidizing agents, and

strong bases.

[3]

Spectroscopic Characterization
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Spectroscopic analysis is crucial for confirming the identity and purity of 4-nitropicolinoyl

chloride.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic strong absorption

bands for the carbonyl group (C=O) of the acyl chloride, typically in the range of 1750-1800

cm⁻¹. The nitro group (NO₂) will show two strong stretching vibrations around 1520-1560

cm⁻¹ (asymmetric) and 1345-1385 cm⁻¹ (symmetric). Aromatic C-H stretching vibrations will

appear above 3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will display distinct signals for the three aromatic

protons on the pyridine ring. Due to the electron-withdrawing effects of the nitro and acyl

chloride groups, these protons will be deshielded and appear in the downfield region of the

spectrum.

¹³C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl

carbon of the acyl chloride in the range of 160-170 ppm. The carbons of the pyridine ring

will also have distinct chemical shifts influenced by the substituents.[4]

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of the compound. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl) will

be evident in the molecular ion and chlorine-containing fragment ions.[5]

Synthesis and Reactivity
Synthesis of 4-Nitropicolinoyl Chloride
The most common method for the synthesis of 4-nitropicolinoyl chloride involves the

chlorination of 4-nitropicolinic acid. Thionyl chloride (SOCl₂) is a frequently used chlorinating

agent, often in the presence of a catalytic amount of a suitable reagent like polyethylene glycol.

Experimental Protocol: Synthesis from 4-Nitropicolinic Acid

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stir bar and a reflux condenser fitted with a gas outlet to a scrubbing system, add 4-

nitropicolinic acid.
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Addition of Reagent: Under an inert atmosphere (e.g., nitrogen or argon), slowly add an

excess of thionyl chloride (typically 2-4 molar equivalents).[6] A catalytic amount of

polyethylene glycol can be added at this stage.[6]

Reaction Conditions: The reaction mixture is heated to reflux (approximately 90 °C) and

stirred for several hours (e.g., 12 hours).[6] The progress of the reaction can be monitored by

the cessation of gas (HCl and SO₂) evolution.

Work-up: After the reaction is complete, the excess thionyl chloride is carefully removed

under reduced pressure. The crude product can then be purified by distillation under reduced

pressure or recrystallization from a suitable solvent.[6]

Reactants

Reaction Work-up & Purification Product

4-Nitropicolinic Acid

Reflux (90°C, 12h)Thionyl Chloride (SOCl₂)

Polyethylene Glycol (cat.)

Removal of excess SOCl₂ Reduced Pressure Distillation 4-Nitropicolinoyl Chloride

Click to download full resolution via product page

Reactivity
4-Nitropicolinoyl chloride is a highly reactive acylating agent. The acyl chloride functional group

readily undergoes nucleophilic acyl substitution with a wide range of nucleophiles, including

alcohols, amines, and thiols, to form the corresponding esters, amides, and thioesters. The

electron-withdrawing nitro group enhances the electrophilicity of the carbonyl carbon, making

these reactions generally efficient.
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Applications in Research and Development
The utility of 4-nitropicolinoyl chloride stems from its ability to introduce the 4-nitropicolinoyl

group, which can serve as a key pharmacophore or a reactive handle for further chemical

modifications.

Medicinal Chemistry: The 4-nitropicolinoyl moiety is found in various biologically active

compounds. The nitro group can be a crucial element for binding to biological targets or can

be reduced to an amino group, providing a point for further functionalization in the synthesis

of complex drug candidates.

Organic Synthesis: It serves as a versatile intermediate for the synthesis of a variety of

heterocyclic compounds and other complex organic molecules. It is involved in reactions

such as Michael additions, Henry reactions, O-alkylation, and cycloaddition reactions.[3]

Materials Science: The rigid, aromatic structure and the presence of the polar nitro group

make it a candidate for the synthesis of novel organic materials with specific electronic or

optical properties.

Application Fields

Specific Uses

4-Nitropicolinoyl Chloride

Medicinal Chemistry Organic Synthesis Materials Science

Pharmaceutical Intermediates Dye Synthesis Heterocycle Synthesis Polymer Functionalization

Click to download full resolution via product page

Safety and Handling
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4-Nitropicolinoyl chloride is a corrosive and moisture-sensitive compound that requires careful

handling.[7][8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[7]

Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.[9]

Avoid contact with skin and eyes.[9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

moisture and incompatible substances.[8] Storage under an inert atmosphere is

recommended.[8]

First Aid: In case of contact, immediately flush the affected area with plenty of water and

seek medical attention.[9] If inhaled, move to fresh air.[9]

Conclusion
4-Nitropicolinoyl chloride is a pivotal reagent in modern organic synthesis, offering a reliable

means of incorporating the 4-nitropicolinoyl functional group into a diverse range of molecules.

Its well-defined chemical properties, coupled with its straightforward synthesis, make it an

indispensable tool for researchers in drug discovery, materials science, and synthetic

chemistry. A comprehensive understanding of its reactivity and handling requirements is

paramount to its safe and effective utilization in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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